Cas no 1227406-84-9 (1,3-Benzoxazole-2,6-dicarboxylic acid)

• Product Name: 1,3-Benzoxazole-2,6-dicarboxylic acid
• CAS No: 1227406-84-9
• MF: C₉H₅NO₅
• MW: 207.139702558517
• CID: 2104796
• Update Time: 2025-05-25

1,3-Benzoxazole-2,6-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Benzoxazoledicarboxylic acid
• Benzoxazole-2,6-dicarboxylic acid
• 1,3-Benzoxazole-2,6-dicarboxylic acid

• Inchi： 1S/C9H5NO5/c11-8(12)4-1-2-5-6(3-4)15-7(10-5)9(13)14/h1-3H,(H,11,12)(H,13,14)
• InChI Key： SHOGCIODEJAVDO-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NC2C=CC(C(=O)O)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 1,3-Benzoxazole-2,6-dicarboxylic acid

Comprehensive Overview of 1,3-Benzoxazole-2,6-dicarboxylic acid (CAS No. 1227406-84-9)

1,3-Benzoxazole-2,6-dicarboxylic acid (CAS No. 1227406-84-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its benzoxazole core and dual carboxylic acid functional groups, serves as a versatile building block for synthesizing advanced materials and bioactive molecules. Its unique structure enables applications in drug discovery, fluorescent probes, and coordination polymers, aligning with current trends in sustainable chemistry and precision medicine.

The growing demand for high-performance organic materials has propelled research into 1,3-Benzoxazole-2,6-dicarboxylic acid. Researchers frequently explore its role in designing metal-organic frameworks (MOFs), a hot topic in materials science due to their applications in gas storage, catalysis, and sensors. Its rigid benzoxazole backbone enhances thermal stability, making it ideal for high-temperature applications. Additionally, its dicarboxylic acid groups facilitate coordination with metal ions, a property leveraged in developing luminescent materials for optoelectronic devices.

In the pharmaceutical sector, 1,3-Benzoxazole-2,6-dicarboxylic acid derivatives are investigated for their potential as kinase inhibitors and anti-inflammatory agents. This aligns with the surge in interest around targeted therapies and personalized medicine. Computational studies highlight its binding affinity for specific protein targets, addressing common search queries like "benzoxazole derivatives in drug design" or "CAS 1227406-84-9 applications." Such studies often cite its low toxicity profile, a critical factor in preclinical research.

Environmental sustainability is another area where 1,3-Benzoxazole-2,6-dicarboxylic acid shines. Its derivatives are explored as green catalysts in organic synthesis, reducing reliance on heavy metals. This resonates with the global push for eco-friendly chemical processes, a frequent search topic among chemists. The compound’s biodegradability and compatibility with biobased solvents further enhance its appeal in circular economy initiatives.

From a synthetic chemistry perspective, CAS 1227406-84-9 is a precursor for polybenzoxazoles, high-strength polymers used in aerospace and electronics. Searches for "heat-resistant polymers" or "benzoxazole-based materials" often lead to discussions about this compound. Its synthesis typically involves cyclization reactions, a subject of numerous academic papers and patents, underscoring its industrial relevance.

In summary, 1,3-Benzoxazole-2,6-dicarboxylic acid (CAS No. 1227406-84-9) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its adaptability to cutting-edge research trends—such as MOFs, targeted drug delivery, and sustainable catalysis—ensures its continued prominence in scientific literature and industrial applications. As interdisciplinary research expands, this compound is poised to address emerging challenges in energy, healthcare, and environmental science.